Cas no 77532-90-2 (5-fluoro-2-formylbenzonitrile)

• Product Name: 5-fluoro-2-formylbenzonitrile
• CAS No: 77532-90-2
• MF: C₈H₄FNO
• MW: 149.121865272522
• MDL: MFCD08275455
• CID: 562924
• PubChem ID: 20296688
• Update Time: 2025-04-19

5-fluoro-2-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-fluorobenzaldehyde
• 5-fluoro-2-formylbenzonitrile
• Benzonitrile,5-fluoro-2-formyl-
• 77532-90-2
• CL8273
• 2-cyano-4-fluorobenzaldehyde, AldrichCPR
• FT-0641650
• J-509193
• AM84036
• CS-0045055
• MFCD08275455
• SY015356
• DTXSID90604778
• PS-8930
• AKOS006281425
• 5-fluoro-2-formyl-benzonitrile
• SCHEMBL1605954
• BCALQXIOWJBFIQ-UHFFFAOYSA-N
• A9814
• MB06069
• DB-011008

• MDL： MFCD08275455
• Inchi： 1S/C8H4FNO/c9-8-2-1-6(5-11)7(3-8)4-10/h1-3,5H
• InChI Key： BCALQXIOWJBFIQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=O)=C(C#N)C=1

Computed Properties

• Exact Mass: 149.02800
• Monoisotopic Mass: 149.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.25
• Boiling Point: 286.3℃ at 760 mmHg
• Flash Point: 126.9oC
• Refractive Index: 1.527
• PSA: 40.86000
• LogP: 1.50988

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives